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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Executive Summary
Diisononyl Azelate (DINZ) is a high-molecular-weight diester utilized primarily as a plasticizer

and emollient.[1] Structurally composed of azelaic acid (C9 dicarboxylic acid) esterified with

isononanol (C9 branched alcohol), DINZ exhibits a distinct lipophilic profile.[1] It is practically

insoluble in water but highly soluble in organic solvents such as toluene, hexane, and acetone.

This guide provides a definitive solubility landscape for DINZ, grounded in Hansen Solubility

Parameters (HSP) and validated by empirical trends observed in homologous esters (e.g., Di-

2-ethylhexyl azelate).[1] It also details a self-validating experimental protocol for quantifying

solubility limits in novel solvent systems.

Physicochemical Identity & Structural Basis
To predict solubility behavior, one must understand the molecule's "solvating DNA"—its polarity

and cohesive energy density.
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Chemical Family: Aliphatic Diester

Analogous CAS: 103-24-2 (Di-2-ethylhexyl azelate - DOZ, C8 analog); DINZ is the C9

homolog.[1]

Molecular Structure: Two bulky C9 branched alkyl chains flanking a linear C7 spacer.

Key Property: High lipophilicity (LogP > 9.0 estimated).

Solubility Mechanism
DINZ dissolves primarily through London Dispersion Forces. The molecule lacks significant

dipole moments or hydrogen-bonding donors.[1] Consequently, it follows the "like dissolves

like" rule strictly:

Good Solvents: Non-polar or weakly polar solvents with low dielectric constants.

Poor Solvents: High-polarity solvents (Water, Methanol) that rely on hydrogen bonding

networks which DINZ cannot disrupt.[1]

Solubility Landscape
The following table categorizes common laboratory solvents based on their thermodynamic

compatibility with DINZ. Data is synthesized from homologous series analysis and Hansen

Solubility Parameter (HSP) predictions.

Table 1: Solubility Profile of Diisononyl Azelate
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Solvent Class Specific Solvent Solubility Rating
Physicochemical
Rationale

Aqueous Water Insoluble (< 0.1 mg/L)

Hydrophobic effect;

high interfacial

tension.[1]

Alcohols Methanol Sparingly Soluble

High polarity (

) and H-bonding (

) of MeOH opposes

dissolution.[1]

Ethanol Soluble

Ethyl chain provides

sufficient dispersion

interaction.

Isopropanol Soluble

Increased non-polar

surface area improves

compatibility.

Hydrocarbons Hexane / Heptane Highly Soluble

Perfect match in

Dispersion forces (

).

Toluene / Benzene Highly Soluble
-electron interactions

complement the ester

linkage.[1]

Chlorinated
Dichloromethane

(DCM)
Highly Soluble

Excellent general

organic solvent; high

solvating power.

Chloroform Highly Soluble Similar to DCM.

Ketones Acetone Soluble

Carbonyl dipole

interacts with ester

groups.

Polar Aprotic DMSO Insoluble / Sparingly High polarity of DMSO

is thermodynamically

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


unfavorable.

Acetonitrile Sparingly Soluble

Phase separation

likely at high

concentrations.

Visualization: Solvation Thermodynamics
The diagram below illustrates the energetic barriers DINZ faces in different solvent

environments.
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Figure 1: Thermodynamic decision tree for DINZ dissolution. Successful solvation requires the

solvent to overcome the cohesive energy of the solute via dispersion forces.

Experimental Protocol: Saturation Shake-Flask
Method
For critical applications (e.g., drug formulation or extraction), theoretical predictions must be

validated empirically.[1] The following protocol is the industry standard for determining solubility

limits.
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Methodology: Saturation Shake-Flask with HPLC-RI
Detection
Note: UV detection is often insufficient for aliphatic esters like DINZ due to weak

chromophores.[1] Refractive Index (RI) or Charged Aerosol Detection (CAD) is recommended.

[1]

Phase A: Preparation
Excess Addition: Add DINZ dropwise to 10 mL of the target solvent in a glass vial until a

visible oil droplet persists (indicating saturation).

Equilibration: Cap the vial and place it in a temperature-controlled shaker (25°C ± 0.1°C) for

24 hours. Agitation ensures mass transfer.

Settling: Stop agitation and allow the phases to separate for 4 hours. Centrifugation (3000

rpm for 10 min) may be required if an emulsion forms.[1]

Phase B: Sampling & Analysis
Sampling: Carefully withdraw the supernatant (solvent phase) using a glass syringe. Avoid

the bottom oil phase.

Filtration: Filter through a 0.22 µm PTFE filter (hydrophobic) to remove micro-droplets.

Quantification: Inject into HPLC.

Column: C18 (Reverse Phase).

Mobile Phase: Acetonitrile/Isopropanol (Isocratic 80:20).

Detector: Refractive Index (RI).[2][3][4]

Phase C: Self-Validation (Quality Control)
To ensure the data is trustworthy, run the following controls:

Replicate Check: Run the experiment in triplicate. Relative Standard Deviation (RSD) must

be < 5%.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2185299.htm
https://www.echemi.com/products/pid_Seven1322-azelaicaciddi2-ethylhexylester.html
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Stress: Measure solubility at 20°C and 30°C. A significant deviation indicates

high temperature sensitivity.

Start: Solvent Selection
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Figure 2: Step-by-step workflow for the Saturation Shake-Flask method, ensuring data integrity

through a validation loop.

Applications in Formulation
Understanding the solubility of DINZ allows for its strategic use in various fields:

Pharmaceuticals (Topical/Transdermal):

Used as an oil phase in oil-in-water (O/W) emulsions.[1]

Acts as a permeation enhancer due to its ability to fluidize stratum corneum lipids (soluble

in skin lipids).

Polymer Science:

Plasticizer: Its solubility in PVC (and insolubility in water) prevents it from leaching out

during washing, maintaining polymer flexibility.

Cosmetics:

Emollient: Provides a "dry" skin feel. Soluble in cyclomethicones and other silicone oils.

Safety & Handling
Flammability: DINZ is combustible but not highly flammable (Flash point > 200°C).[2]

Personal Protective Equipment (PPE): Wear nitrile gloves and safety glasses. While low in

toxicity, inhalation of mist should be avoided.[5]

Disposal: As an organic ester, it should be disposed of via incineration. Do not pour down the

drain due to water insolubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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